Cas no 128087-96-7 (Methyl dihydrojasmonate)

• Product Name: Methyl dihydrojasmonate
• CAS No: 128087-96-7
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 2354998
• Update Time: 2023-08-06

Methyl dihydrojasmonate Chemical and Physical Properties

Names and Identifiers

• Methyl dihydrojasmonate
• methyl 2-(3-oxo-2-pentylcyclopentyl)acetate
• Hedione
• Kharismal
• Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
• Methyl (3-oxo-2-pentylcyclopentyl)acetate
• FEMA No. 3408
• Methyl 3-oxo-2-pentylcyclopentaneacetate
• DIHYDROJASMONIC ACID, METHYL ESTER
• Methyl (2-pentyl-3-oxocyclopentyl)acetate
• Methyl 3-oxo-2-pentyl-cyclopentaneacetate
• KVWWIYGFBYDJQC-UHFFFAOYSA-N
• AK114175
• DSSTox_CID_9325
• DSSTox_RID_78763
• DSSTox_GSID_29325
• 2-Amylcyclopentan-

• Inchi： 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3
• InChI Key： KVWWIYGFBYDJQC-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC(=O)OC)C1CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4